Cas no 5399-42-8 (4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-
• CAS No: 5399-42-8
• MF: C₁₂H₉N₅O₂S
• MW: 287.297159910202
• CID: 379397
• PubChem ID: 135416575
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-6-methyl-1-(4-nitrophenyl)-
• 6-methyl-1-(4-nitrophenyl)-2H-pyrazolo[3,4-d]pyrimidine-4-thione
• 6-METHYL-1-(4-NITROPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-THIOL
• AC1NF5TF
• KB-249064
• NSC1630
• NSC-1630
• DTXSID80405276
• 5399-42-8

• Inchi： 1S/C12H9N5O2S/c1-7-14-11-10(12(20)15-7)6-13-16(11)8-2-4-9(5-3-8)17(18)19/h2-6H,1H3,(H,14,15,20)
• InChI Key： CCVUBXKWCPGEEI-UHFFFAOYSA-N
• SMILES： S=C1C2C=NN(C3C=CC(=CC=3)[N+](=O)[O-])C=2NC(C)=N1

Computed Properties

• Exact Mass: 287.04787
• Monoisotopic Mass: 287.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.61
• Boiling Point: 484.7°C at 760 mmHg
• Flash Point: 246.9°C
• Refractive Index: 1.797
• PSA: 83.13
• LogP: 3.21790